Cas no 59639-91-7 (Benzoic acid,2-chloro-4-nitro-, potassium salt (1:1))

• Product Name: Benzoic acid,2-chloro-4-nitro-, potassium salt (1:1)
• CAS No: 59639-91-7
• MF: C₇H₃ClKNO₄
• MW: 239.654321908951
• CID: 373774
• PubChem ID: 101098
• Update Time: 2025-04-19

Benzoic acid,2-chloro-4-nitro-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-chloro-4-nitro-, potassium salt (1:1)
• potassium 2-chloro-4-nitrobenzoate
• Benzoic acid,2-chloro-4-nitro-,potassium salt
• EINECS 261-830-9
• Benzoic acid, 2-chloro-4-nitro-, potassium salt
• DTXSID00886361
• NS00087810
• 59639-91-7
• Benzoic acid, 2-chloro-4-nitro-, potassium salt (1:1)
• SCHEMBL11054241

• Inchi： 1S/C7H4ClNO4.K/c8-6-3-4(9(12)13)1-2-5(6)7(10)11;/h1-3H,(H,10,11);/q;+1/p-1
• InChI Key： RFOMKRIDPCCWRA-UHFFFAOYSA-M
• SMILES： [K+].ClC1C=C(C=CC=1C(=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.93900
• Monoisotopic Mass: 238.938767
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86

Experimental Properties

• Boiling Point: 362.2 °C at 760 mmHg
• Flash Point: 172.8 °C
• PSA: 85.95000
• LogP: 1.13490